Cas no 766498-73-1 ((1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine
• CAS No: 766498-73-1
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• MDL: MFCD07374550
• CID: 821445
• PubChem ID: 28178664
• Update Time: 2025-05-22

(1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine
• (1S)-1-(4-chlorophenyl)-2,2,2-trifluoroethanamine
• (S)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine
• (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

• MDL： MFCD07374550
• Inchi： 1S/C8H7ClF3N/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m0/s1
• InChI Key： ZGFGADXCVWZZHD-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 209.02200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 26.02000
• LogP: 3.60240

(1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Comprehensive Guide to (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (CAS No. 766498-73-1): Properties, Applications, and Market Insights

The compound (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (CAS No. 766498-73-1) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chlorophenyl and trifluoroethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into the chemical properties, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

One of the most frequently asked questions about (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is its role in drug discovery. The compound's chiral center (1S configuration) is particularly important for designing enantioselective catalysts and ligands. Researchers are increasingly exploring its use in asymmetric synthesis, a hot topic in modern organic chemistry. The presence of the trifluoromethyl group enhances metabolic stability, making it attractive for developing new therapeutic agents.

From a chemical perspective, 766498-73-1 exhibits interesting physical properties. The 4-chlorophenyl moiety contributes to its lipophilicity, while the amine functionality allows for diverse derivatization. These characteristics are currently being investigated for applications in material science, particularly in the development of advanced polymers with specific optical or electronic properties. This aligns with growing industry interest in specialty chemicals for high-tech applications.

The synthesis of (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine typically involves asymmetric reduction methods, which have seen significant advancements in recent years. Green chemistry approaches using biocatalysts or organocatalysts are gaining attention, reflecting the pharmaceutical industry's shift toward sustainable manufacturing processes. These developments address another common search query regarding environmentally friendly synthesis routes for chiral building blocks.

Market analysis indicates growing demand for chiral amines like 766498-73-1, driven by the expanding generics market and increased research in targeted therapies. The compound's price fluctuations and availability are frequently monitored by procurement specialists, especially since the COVID-19 pandemic highlighted supply chain vulnerabilities in fine chemicals. Current market intelligence suggests stable production capacity among major suppliers in North America and Asia.

Quality control aspects of (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine are another area of professional interest. Analytical methods such as chiral HPLC and NMR spectroscopy are essential for verifying enantiomeric purity, a critical parameter for research applications. Recent publications have focused on developing more efficient analytical protocols, responding to the need for faster characterization methods in high-throughput screening environments.

Looking ahead, the applications of CAS 766498-73-1 may expand into new areas. Computational chemistry studies predict interesting interactions with biological targets, particularly in neurological research. This aligns with current trends in drug discovery where fluorine-containing compounds are being extensively studied for CNS applications. The compound's potential in agrochemical development is also being evaluated, given the structural similarities to known bioactive molecules.

Storage and handling recommendations for (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine follow standard protocols for amine compounds. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained. This information addresses common safety-related queries while ensuring compliance with regulatory guidelines for chemical handling.

In conclusion, 766498-73-1 represents an important building block in modern chemical research. Its combination of structural features - the chiral center, aromatic system, and fluorine substituents - makes it valuable across multiple disciplines. As research continues to uncover new applications, this compound will likely remain relevant in pharmaceutical development, material science, and other cutting-edge fields of chemistry.